Cas no 60282-87-3 (Gestodene)

Gestodene Properties

Names and Identifiers

• Gestodene
• (17α)-13-Ethyl-17-hydroxy-18,19-Dinorpregna-4,15-dien-20-yn-3-one
• Femodene
• GESTODONE
• GESTOGENE
• SH B 33
• SH B 331
• WL 70
• Gestinol
• 17-(2-Propenyl)estr-4-en-17-ol
• (17alpha)-13-Ethyl-17-hydroxy-18,19-dinorpregna-4,15-dien-20-yn-3-one
• SHB 331
• Gestoden
• Gestodenum [INN-Latin]
• Gestodeno [INN-Spanish]
• Gestodeno
• Gestodenum
• Gestodene [USAN:INN:BAN]
• 1664P6E6MI
• DSSTox_RID_81649
• DSSTox_CID_26478
• DSSTox_GSID_46478
• (8R,9S,10R,13S,14S,17R)-
• DTXCID4026478
• (8R,9S,10R,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-6,7,8,9,10,11,12,13,14,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• SH-546
• 13beta-Ethyl-17beta-hydroxy-18,19-dinorpregna-4,15-dien-20-yn-3-one
• PREGNA-4,15-DIEN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-18,19-DINOR-, (17.ALPHA.)-
• 17alpha-ethynyl-17beta-hydroxy-18-methyl-4,15-estradien-3-one
• Gestodene; 13-Ethyl-17-hydroxy-18,19-dinor-17a-pregna-4,15-dien-20-yn-3-one; Gestinol; SHB 331; WL 70; 18,19-Dinorpregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-
• D04316
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,15-dien-20-yn-3-one
• GESTODENE [USAN]
• BRD-K97197005-001-03-2
• Gestodene (USAN/INN)
• AC-20038
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,13,14,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• SCHEMBL37271
• GESTODENE [INN]
• Gestodene- Bio-X
• BG164505
• Tox21_112232
• AKOS024462671
• AC-474
• BDBM50247973
• EINECS 262-145-8
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-3-one
• AS-13029
• 60282-87-3
• HSDB 3594
• 17-alpha-Ethinyl-13-ethyl-17-beta-hydroxy-4,15-gonadien-3-one
• UNII-1664P6E6MI
• (1S,2R,10R,11S,14R,15S)-15-ethyl-14-ethynyl-14-hydroxytetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-6,12-dien-5-one
• Tox21_112232_1
• Q-101426
• SH-B-331
• GESTODENE [WHO-DD]
• Femodene (ethinylestradiol, gestodene)
• NCGC00164611-01
• Pregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-18,19-dinor-, (17alpha)-
• 17alpha-ethynyl-17beta-hydroxy-18-methyl-estra-4,15-dien-3-one
• SHB 331;WL 70
• NCGC00263565-01
• SIGSPDASOTUPFS-XUDSTZEESA-N
• AB01274782_02
• GTPL11246
• Q408289
• Gestodene, >=98% (HPLC)
• 18,19-Dinorpregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17-alpha)-
• G0404
• BCP22665
• DB06730
• CHEBI:135323
• DTXSID6046478
• SHT-546
• CCG-267584
• Gestodene for system suitability
• Gestodene, European Pharmacopoeia (EP) Reference Standard
• HY-B0110
• 17alpha -Ethynyl-17beta-hydroxy-18-methyl-4,15-estradien-3-one
• CHEMBL1213583
• SHB-331
• s1376
• CS-1862
• Millinette (ethinylestradiol, gestodene)
• MFCD00867858
• GESTODENE [EP MONOGRAPH]
• AB01274782-01
• A832668
• BRN 4237181
• GESTODENE [MI]
• GESTODENE [HSDB]
• 18,19-Dinorpregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17a)-
• GESTODENE [EP IMPURITY]
• CAS-60282-87-3
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-3-one;Gestodene
• CCRIS 9189
• GESTODENE [MART.]
• SBI-0654203.0001
• GESTODENE
• +Expand

• MDL： MFCD00867858
• InChIKey： SIGSPDASOTUPFS-XUDSTZEESA-N
• Inchi： 1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,10,12-13,16-19,23H,3,5-9,11H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
• SMILES： O([H])[C@@]1(C#C[H])C([H])=C([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])C([H])([H])[H])=O
• BRN： 4237181

Computed Properties

• Exact Mass: 310.19300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 310.193
• Heavy Atom Count: 23
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 3.65860
• PSA: 37.30000
• Merck: 14,4413
• Refractive Index: 1.588
• Boiling Point: 462.7°C at 760 mmHg
• Melting Point: 196-200°C
• Flash Point: 196.9±21.3 °C
• Solubility: DMSO: >20mg/mL
• Color/Form: Crystallization from acetone hexane
• λmax: 240nm(MeOH)(lit.)
• Specific Rotation: -179° - -195° (DCM)
• Optical Activity: [α]/D -175 to -195° (DCM)
• Density: 1.177

Related Categories

• Solvents and Organic Chemicals Organic Compounds